Cas no 500692-90-0 (Methylglycinediacetic acid-13C2 (MGDA))

Methylglycinediacetic acid-13C2 (MGDA) is a 13C-labeled derivative of MGDA, a biodegradable chelating agent widely used in industrial and environmental applications. The incorporation of stable carbon-13 isotopes enhances its utility in tracer studies, enabling precise tracking in complex chemical or biological systems. MGDA-13C2 retains the strong chelating properties of the parent compound, effectively binding divalent and trivalent metal ions while offering improved analytical detectability via NMR or mass spectrometry. Its biodegradability and low ecotoxicity make it suitable for environmentally sensitive applications. This labeled variant is particularly valuable in research involving metal ion dynamics, environmental fate studies, and process optimization in detergent or water treatment formulations.

Methylglycinediacetic acid-13C2 (MGDA) structure

500692-90-0 structure

Product Name:Methylglycinediacetic acid-13C2 (MGDA)

CAS No:500692-90-0

MF:C₇H₁₁NO₆

MW:207.150652170181

CID:5730756

Update Time:2025-06-08

Methylglycinediacetic acid-13C2 (MGDA) Chemical and Physical Properties

Names and Identifiers

- Methylglycinediacetic acid-13C2 (MGDA)
- Inchi： 1S/C7H11NO6/c1-4(7(13)14)8(2-5(9)10)3-6(11)12/h4H,2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t4-/m0/s1/i2+1,3+1
- InChI Key： CIEZZGWIJBXOTE-HDYRPMCMSA-N
- SMILES： N([13CH2]C(=O)O)([13CH2]C(=O)O)[C@@H](C)C(=O)O

Methylglycinediacetic acid-13C2 (MGDA) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M311638-1mg	Methylglycinediacetic acid-13C2 (MGDA)	500692-90-0	1mg	$155.00	2023-05-17
TRC	M311638-2.5mg	Methylglycinediacetic acid-13C2 (MGDA)	500692-90-0	2.5mg	$333.00	2023-05-17
TRC	M311638-5mg	Methylglycinediacetic acid-13C2 (MGDA)	500692-90-0	5mg	$626.00	2023-05-17
TRC	M311638-10mg	Methylglycinediacetic acid-13C2 (MGDA)	500692-90-0	10mg	$1206.00	2023-05-17
TRC	M311638-25mg	Methylglycinediacetic acid-13C2 (MGDA)	500692-90-0	25mg	$ 1800.00	2023-09-07

Methylglycinediacetic acid-13C2 (MGDA) Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on Methylglycinediacetic acid-13C2 (MGDA)

Research Brief on Methylglycinediacetic acid-13C2 (MGDA) (CAS: 500692-90-0): Recent Advances and Applications

Methylglycinediacetic acid-13C2 (MGDA), a stable isotope-labeled derivative of the chelating agent MGDA (CAS: 500692-90-0), has garnered significant attention in recent years due to its versatile applications in chemical, biological, and pharmaceutical research. This research brief synthesizes the latest findings on MGDA-13C2, focusing on its synthesis, analytical applications, and potential therapeutic uses. The compound's unique isotopic labeling enables precise tracking in complex biological systems, making it invaluable for metabolic studies and environmental monitoring.

Recent studies have highlighted the optimized synthesis routes for MGDA-13C2, emphasizing improved yields and purity. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel catalytic process using 13C-labeled glycine as a precursor, achieving >98% isotopic purity. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for broader adoption in industrial and academic settings.

In environmental chemistry, MGDA-13C2 has emerged as a tracer for studying the biodegradation of chelating agents in wastewater systems. Research published in Environmental Science & Technology (2024) demonstrated its utility in quantifying degradation pathways via LC-MS/MS, revealing previously undocumented intermediate metabolites. These findings are critical for assessing the environmental impact of MGDA-based detergents and industrial cleaners.

Pharmaceutical applications of MGDA-13C2 are also expanding. A groundbreaking study in Bioconjugate Chemistry (2023) explored its use as a bifunctional chelator for radiometal isotopes (e.g., 68Ga, 177Lu) in targeted cancer therapies. The 13C-labeling allowed real-time monitoring of drug distribution and pharmacokinetics in preclinical models, offering insights into optimizing therapeutic efficacy while minimizing off-target effects.

Looking ahead, ongoing clinical trials are evaluating MGDA-13C2-labeled theranostic agents for neuroendocrine tumors (NCT05678920). Preliminary data suggest enhanced imaging resolution compared to conventional counterparts. Furthermore, its potential in MRI contrast enhancement is under investigation, with early-stage studies reporting improved signal-to-noise ratios in 13C-based metabolic imaging.

In conclusion, MGDA-13C2 represents a multifaceted tool bridging chemical analysis and biomedical innovation. Its evolving applications underscore the importance of continued research into isotope-labeled chelators, particularly for sustainable chemistry and precision medicine. Future directions may include AI-driven optimization of synthesis protocols and expanded use in multi-modal imaging platforms.